Cas no 947163-12-4 (6-Benzylbenzo[c][1,2]oxaborol-1(3H)-ol)

6-Benzylbenzo[c][1,2]oxaborol-1(3H)-ol structure
947163-12-4 structure
Product Name:6-Benzylbenzo[c][1,2]oxaborol-1(3H)-ol
CAS No:947163-12-4
MF:C14H13BO2
MW:224.062824010849
CID:2115254
Update Time:2023-08-04

6-Benzylbenzo[c][1,2]oxaborol-1(3H)-ol Chemical and Physical Properties

Names and Identifiers

    • 6-benzylbenzo[c][1,2]oxaborol-1(3H)-ol
    • PWBFUKYLAOVVJB-UHFFFAOYSA-N
    • 6-benzyl-3H-benzo[c]oxaborol-1-ol
    • BDBM50339848
    • 6-Benzylbenzo[c][1,2]oxaborol-1(3H)-ol
    • Inchi: 1S/C14H13BO2/c16-15-14-9-12(6-7-13(14)10-17-15)8-11-4-2-1-3-5-11/h1-7,9,16H,8,10H2
    • InChI Key: PWBFUKYLAOVVJB-UHFFFAOYSA-N
    • SMILES: O1B(C2C=C(C=CC=2C1)CC1C=CC=CC=1)O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 253
  • Topological Polar Surface Area: 29.5
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